Cas no 1214372-57-2 (2-Chloro-4-(difluoromethyl)-1-fluorobenzene)

• Product Name: 2-Chloro-4-(difluoromethyl)-1-fluorobenzene
• CAS No: 1214372-57-2
• MF: C₇H₄ClF₃
• MW: 180.554871559143
• CID: 1079463
• PubChem ID: 46311680
• Update Time: 2025-09-27

2-Chloro-4-(difluoromethyl)-1-fluorobenzene Chemical and Physical Properties

Names and Identifiers

• 2-Chloro-4-(difluoromethyl)-1-fluorobenzene
• CS-0442537
• 2-Chloro-4-(difluoromethyl)-1-fluorobenzene -stabilized over Potassium carbonate
• SCHEMBL16955070
• 2-Chloro-4-(difluoromethyl)-1-fluorobenZene (stab. with K2CO3)
• BBL101357
• MFCD14698545
• AKOS005258267
• STL555153
• 1214372-57-2

• MDL： MFCD14698545
• Inchi： 1S/C7H4ClF3/c8-5-3-4(7(10)11)1-2-6(5)9/h1-3,7H
• InChI Key： XEHBLRGJWPBARX-UHFFFAOYSA-N
• SMILES： ClC1=C(C=CC(C(F)F)=C1)F

Computed Properties

• Exact Mass: 179.995
• Monoisotopic Mass: 179.995
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 0
• Heavy Atom Count: 11
• Rotatable Bond Count: 1
• Complexity: 129
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 0A^2
• XLogP3: 3.3

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Halobenzenes Fluorobenzenes

Additional information on 2-Chloro-4-(difluoromethyl)-1-fluorobenzene

Comprehensive Overview of 2-Chloro-4-(difluoromethyl)-1-fluorobenzene (CAS No. 1214372-57-2)

2-Chloro-4-(difluoromethyl)-1-fluorobenzene (CAS No. 1214372-57-2) is a specialized aromatic compound widely utilized in pharmaceutical and agrochemical research. Its unique structural features, including a difluoromethyl group and halogen substitutions, make it a valuable intermediate in synthetic chemistry. The compound's molecular formula, C₇H₄ClF₃, highlights its potential for applications requiring precise fluorine and chlorine interactions.

In recent years, the demand for fluorinated benzene derivatives has surged due to their role in drug discovery and material science. Researchers frequently search for terms like "synthesis of 2-Chloro-4-(difluoromethyl)-1-fluorobenzene" or "CAS 1214372-57-2 applications", reflecting its relevance in modern chemistry. The compound's stability and reactivity under controlled conditions align with trends favoring sustainable chemical processes and green chemistry.

The 2-Chloro-4-(difluoromethyl)-1-fluorobenzene structure is particularly notable for its electron-withdrawing properties, which enhance its utility in cross-coupling reactions. This characteristic has led to its adoption in developing advanced materials and bioactive molecules. Industry professionals often inquire about "difluoromethyl benzene derivatives" or "halogenated fluorobenzene uses", underscoring its interdisciplinary importance.

From an analytical perspective, the compound's spectroscopic data (NMR, MS) and chromatographic behavior are well-documented, aiding in quality control. Its compatibility with catalyzed reactions and ligand design further expands its applications. Environmental considerations, such as "degradation pathways of fluorinated aromatics", are also emerging as key research topics tied to this compound.

In summary, 2-Chloro-4-(difluoromethyl)-1-fluorobenzene (CAS No. 1214372-57-2) represents a critical building block in contemporary chemistry. Its versatility addresses both industrial needs and academic curiosity, positioning it at the intersection of innovation and practicality.